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Compound of Interest

Compound Name: D-Fructose-1,2-13C2

Cat. No.: B13843487 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

D-Fructose-1,2-13C2, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure a safe laboratory environment

and proper management of this stable isotope-labeled compound.

Personal Protective Equipment (PPE)
As D-Fructose-1,2-13C2 is a stable isotope-labeled compound, it is not radioactive.[1]

Therefore, the required personal protective equipment (PPE) is analogous to that for its

unlabeled counterpart, D-Fructose. The primary hazards to mitigate are dust inhalation and

contact with eyes and skin.

Table 1: Recommended Personal Protective Equipment for Handling D-Fructose-1,2-13C2
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Body Part
Recommended
PPE

Standard Purpose

Eyes/Face

Safety glasses with

side-shields or safety

goggles

EN166 (EU) or 29

CFR 1910.133

(OSHA)

To protect against

dust particles and

splashes.

Hands
Chemically resistant

gloves (e.g., nitrile)
EN374

To prevent skin

contact during

handling.

Respiratory

NIOSH/MSHA or EN

149 approved

respirator (e.g., N95

or P1)

Varies by region

Necessary when dust

formation is likely to

occur to prevent

inhalation.[2][3][4]

Body Laboratory coat ---

To protect clothing

and skin from

contamination.

Experimental Workflow for PPE Selection and Use
The following diagram outlines the decision-making process for selecting and using appropriate

PPE when handling D-Fructose-1,2-13C2.
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Preparation Phase

PPE Selection

Operational Phase

Disposal Phase

Start: Prepare to handle
D-Fructose-1,2-13C2

Assess the task:
- Weighing?
- Dissolving?

- Transferring?

Consult Safety Data Sheet
(SDS) for D-Fructose

Select Eye/Face Protection:
Safety glasses with side shields

Select Hand Protection:
Nitrile gloves

Select Body Protection:
Laboratory coat Is dust generation likely?

Don all selected PPE
correctly

Select Respiratory Protection:
NIOSH/MSHA or EN 149 approved

respirator (e.g., N95/P1)

Yes

No

Proceed with handling
D-Fructose-1,2-13C2

Decontaminate work area
and reusable PPE

Doff PPE in the correct order
to avoid contamination

Dispose of single-use PPE and
chemical waste according to

institutional and local guidelines

End of Procedure

Click to download full resolution via product page

Caption: PPE selection and use workflow for handling D-Fructose-1,2-13C2.
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Operational Plan
A systematic approach to handling D-Fructose-1,2-13C2 is essential for safety and to maintain

the integrity of the compound.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area.[3] Keep it away from strong oxidizing agents.

Labeling: Ensure the container is clearly labeled with the compound's name and any relevant

hazard information.

Handling and Use
Ventilation: Handle the compound in a well-ventilated area. The use of a fume hood is

recommended, especially when dealing with larger quantities or when dust is generated.

Weighing: When weighing the solid material, do so in an enclosure or a chemical fume hood

to minimize dust dispersion.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

Spill Management: In case of a spill, avoid generating dust. Carefully sweep or vacuum the

spilled solid and place it into a suitable, labeled container for disposal. Ensure adequate

ventilation during cleanup.

Disposal Plan
The disposal of D-Fructose-1,2-13C2 and associated waste must comply with local, state, and

federal regulations. As a stable isotope-labeled compound, it does not require special disposal

procedures for radioactivity.

Chemical Waste
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Unused Compound: Dispose of any unused or waste D-Fructose-1,2-13C2 as non-

hazardous chemical waste, unless mixed with a hazardous substance.

Contaminated Materials: Any materials, such as filter paper or wipes, that are contaminated

with the compound should be placed in a sealed and labeled waste container.

Contaminated PPE
Gloves and Disposable Items: Used gloves and other disposable PPE should be collected in

a designated waste container.

Reusable PPE: Reusable PPE, such as laboratory coats, should be decontaminated

according to institutional guidelines. If heavily contaminated, they should be disposed of as

chemical waste.

This comprehensive guide is intended to foster a safe and efficient laboratory environment for

the handling of D-Fructose-1,2-13C2. Adherence to these protocols is paramount for the

protection of all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13843487?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13843487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

